Cas no 2138172-43-5 (1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylthiourea)

• Product Name: 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylthiourea
• CAS No: 2138172-43-5
• MF: C₁₀H₁₅N₅S
• MW: 237.324599504471
• CID: 5949135
• PubChem ID: 165948839
• Update Time: 2025-05-22

1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylthiourea
• EN300-1131119
• 1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-cyclopropylthiourea
• 2138172-43-5

• Inchi： 1S/C10H15N5S/c16-10(13-7-1-2-7)14-9-3-4-12-15(9)8-5-11-6-8/h3-4,7-8,11H,1-2,5-6H2,(H2,13,14,16)
• InChI Key： SIRFWAUEXJXHRG-UHFFFAOYSA-N
• SMILES： S=C(NC1=CC=NN1C1CNC1)NC1CC1

Computed Properties

• Exact Mass: 237.10481667g/mol
• Monoisotopic Mass: 237.10481667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86Ų

Additional information on 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylthiourea

Comprehensive Overview of 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylthiourea (CAS No. 2138172-43-5)

The compound 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylthiourea (CAS No. 2138172-43-5) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the azetidine and pyrazole moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways. The presence of the cyclopropylthiourea group further enhances its binding affinity and selectivity, making it a valuable tool for studying protein-ligand interactions.

In recent years, the demand for novel small molecule inhibitors has surged, driven by the need for targeted therapies in oncology and autoimmune diseases. 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylthiourea aligns perfectly with this trend, as its molecular architecture allows for precise modulation of enzymatic activity. The compound's azetidine ring is known for its conformational rigidity, which can improve pharmacokinetic properties such as metabolic stability and oral bioavailability. These attributes are highly sought after in the development of next-generation drug candidates.

One of the most frequently asked questions in the scientific community is how 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylthiourea compares to other thiourea derivatives in terms of efficacy and safety. Preliminary studies suggest that its cyclopropyl substituent confers a unique steric and electronic profile, potentially reducing off-target effects. This is particularly relevant in the context of precision medicine, where minimizing adverse reactions is paramount. Additionally, the compound's pyrazole core is a common pharmacophore in many FDA-approved drugs, further underscoring its therapeutic potential.

The synthesis of 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylthiourea involves a series of carefully optimized steps to ensure high yield and purity. Key intermediates include azetidin-3-amine and 5-bromopyrazole, which are coupled under controlled conditions to form the desired product. The final thiourea linkage is introduced via reaction with cyclopropyl isothiocyanate, a step that requires precise temperature and solvent control. These synthetic challenges highlight the importance of advanced organic chemistry techniques in modern drug development.

From a commercial perspective, 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylthiourea is available through specialized suppliers catering to pharmaceutical and biotechnology industries. Its CAS No. 2138172-43-5 serves as a unique identifier, facilitating procurement and regulatory compliance. Given the growing interest in kinase-targeted therapies, this compound is expected to play a pivotal role in both academic research and industrial R&D. Its versatility also extends to chemical biology applications, where it can be used as a probe to elucidate complex biological mechanisms.

In conclusion, 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylthiourea represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a subject of ongoing investigation, with potential implications for treating a wide range of diseases. As the scientific community continues to explore its properties, this compound is poised to become a cornerstone in the development of innovative therapeutics.